Cas no 1268467-12-4 (oxazol-2-ylboronic acid pinacol ester)

• Product Name: oxazol-2-ylboronic acid pinacol ester
• CAS No: 1268467-12-4
• MF: C₉H₁₄BNO₃
• MW: 195.023362636566
• MDL: MFCD13182046
• CID: 2101888
• PubChem ID: 72218998
• Update Time: 2025-10-29

oxazol-2-ylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)OXAZOLE
• 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole
• oxazol-2-ylboronic acid pinacol ester

• MDL： MFCD13182046
• Inchi： 1S/C9H14BNO3/c1-8(2)9(3,4)14-10(13-8)7-11-5-6-12-7/h5-6H,1-4H3
• InChI Key： FTKMVKHEMZIBBG-UHFFFAOYSA-N
• SMILES： O1B(C2=NC=CO2)OC(C)(C)C1(C)C

Experimental Properties

• Boiling Point: 206.9±23.0°C at 760 mmHg

oxazol-2-ylboronic acid pinacol ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on oxazol-2-ylboronic acid pinacol ester

Oxazol-2-ylboronic Acid Pinacol Ester (CAS No. 1268467-12-4): Properties, Applications, and Market Insights

Oxazol-2-ylboronic acid pinacol ester (CAS No. 1268467-12-4) is a highly versatile boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of heterocyclic boronic esters, which are essential building blocks in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry.

The molecular structure of oxazol-2-ylboronic acid pinacol ester features a five-membered oxazole ring coupled with a boronic ester functional group, making it particularly valuable for constructing complex molecular architectures. Researchers frequently utilize this compound due to its stability under various reaction conditions and its compatibility with numerous catalytic systems.

In pharmaceutical applications, CAS 1268467-12-4 serves as a crucial intermediate in the synthesis of potential drug candidates. The oxazole moiety is particularly significant as it appears in many bioactive molecules with antimicrobial, anti-inflammatory, and anticancer properties. Recent studies highlight its growing importance in developing kinase inhibitors and GPCR modulators, addressing current demands in targeted cancer therapies and neurological disorder treatments.

The material science field has also embraced oxazol-2-yl boronic ester derivatives for creating advanced organic electronic materials. These compounds contribute to the development of organic light-emitting diodes (OLEDs) and organic photovoltaic cells, aligning with the global push for sustainable energy solutions. Their unique electronic properties make them suitable for designing novel semiconducting materials with tunable characteristics.

From a synthetic chemistry perspective, the pinacol ester protection in 1268467-12-4 offers significant advantages. This protecting group enhances the compound's stability against moisture and oxygen while maintaining reactivity when needed. Synthetic chemists appreciate this balance, as it simplifies handling and storage compared to unprotected boronic acids.

Market analysis indicates growing demand for oxazol-2-ylboronic acid pinacol ester across multiple industries. The pharmaceutical sector drives much of this demand, particularly in regions with strong drug discovery pipelines like North America and Asia-Pacific. Custom synthesis providers and contract research organizations frequently list this compound in their catalogs, reflecting its importance in modern chemical research.

Quality control aspects of CAS 1268467-12-4 involve rigorous analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensure the compound meets the purity standards required for sensitive applications. Suppliers typically provide detailed certificates of analysis, including information about residual solvents and byproducts.

Environmental and safety considerations for oxazol-2-yl boronic ester derivatives follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. Storage typically requires protection from moisture at room temperature or below.

The future research directions for oxazol-2-ylboronic acid pinacol ester appear promising. Emerging applications in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs) demonstrate the compound's expanding utility. These cutting-edge applications align with current trends in drug discovery, particularly in addressing challenging disease targets.

For researchers sourcing 1268467-12-4, several commercial suppliers offer this compound in various quantities, from milligram-scale for discovery research to kilogram quantities for process development. Pricing varies based on purity and scale, with many suppliers providing custom synthesis options for specialized derivatives. The global supply chain for such fine chemicals remains robust, ensuring reliable access for the scientific community.

In conclusion, oxazol-2-ylboronic acid pinacol ester (CAS No. 1268467-12-4) represents a valuable tool in modern chemical research and development. Its unique structural features and versatile reactivity profile continue to enable innovations across pharmaceutical, materials, and synthetic chemistry fields. As research into heterocyclic compounds and boron chemistry advances, this compound will likely maintain its importance in scientific discovery and technological advancement.